Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate

• Molecular Formula: C23H21NO5S
• Molecular Weight: 423.5 g/mol
• IUPAC Name: propan-2-yl 2-methyl-5-(naphthalen-1-ylsulfonylamino)-1-benzofuran-3-carboxylate
• InChI: InChI=1S/C23H21NO5S/c1-14(2)28-23(25)22-15(3)29-20-12-11-17(13-19(20)22)24-30(26,27)21-10-6-8-16-7-4-5-9-18(16)21/h4-14,24H,1-3H3
• InChI Key: QNPHLWWMBLLXFD-UHFFFAOYSA-N
• SMILES: CC1=C(C2=C(O1)C=CC(=C2)NS(=O)(=O)C3=CC=CC4=CC=CC=C43)C(=O)OC(C)C

Description

Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate, also known as KN-62, is a selective inhibitor of calmodulin-dependent protein kinase II (CaMKII). CaMKII is a multifunctional protein kinase that plays a crucial role in various physiological processes, including synaptic plasticity, learning, memory, and cardiac function. KN-62 has been widely used in scientific research to investigate the role of CaMKII in various biological processes.

Mechanism of Action

Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate selectively inhibits CaMKII by binding to the calmodulin-binding domain of the kinase. This prevents the activation of CaMKII and its downstream signaling pathways. By inhibiting CaMKII, Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate can modulate various biological processes that are regulated by CaMKII.
Biochemical and Physiological Effects:
Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate has been shown to modulate various biochemical and physiological processes that are regulated by CaMKII. For example, Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate can inhibit synaptic plasticity and impair learning and memory. It can also modulate cardiac function by reducing the contractility of cardiomyocytes and decreasing the heart rate. Additionally, Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate can inhibit the proliferation and migration of cancer cells.

Advantages and Limitations for Lab Experiments

Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate has several advantages as a research tool. It is a highly selective inhibitor of CaMKII, which allows researchers to specifically target this kinase. It is also relatively easy to synthesize and purify, which makes it readily available for research. However, Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate has some limitations as well. It has low solubility in aqueous solutions, which can limit its use in certain experiments. Additionally, Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate can have off-target effects on other proteins that are not related to CaMKII, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate and CaMKII. One direction is to investigate the role of CaMKII in the pathogenesis of various diseases, including heart diseases, cancer, and neurological disorders. Another direction is to develop more potent and selective inhibitors of CaMKII that can be used as therapeutic agents. Additionally, future research can focus on the development of novel methods to deliver Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate to specific tissues and cells, which can enhance its therapeutic efficacy.

Synthesis Methods

Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate can be synthesized by reacting 2-methyl-5-nitrobenzofuran with isopropyl chloroformate and then treating the resulting intermediate with 1-naphthylsulfonamide. The reaction yields a white crystalline solid that is then purified by recrystallization.

Scientific Research Applications

Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate has been extensively used in scientific research to investigate the role of CaMKII in various biological processes. For example, Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate has been used to study the role of CaMKII in synaptic plasticity and learning and memory. It has also been used to investigate the role of CaMKII in cardiac function and the pathogenesis of heart diseases. Additionally, Isopropyl 2-methyl-5-[(1-naphthylsulfonyl)amino]-1-benzofuran-3-carboxylate has been used to study the role of CaMKII in cancer and other diseases.